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Compound of Interest

Compound Name: 6-Hydroxytropinone

Cat. No.: B1255331 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 6-Hydroxytropinone

This guide provides a comprehensive overview of the physicochemical properties of 6-
Hydroxytropinone, tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties
6-Hydroxytropinone, a derivative of tropinone, is a key intermediate in the synthesis of

various pharmaceuticals. Its physicochemical properties are crucial for understanding its

behavior in biological systems and for the development of analytical methods and synthetic

routes.

Table 1: Chemical Identifiers of 6-Hydroxytropinone
Identifier Value

IUPAC Name
(1R,5R)-6-hydroxy-8-methyl-8-

azabicyclo[3.2.1]octan-3-one

CAS Number 5932-53-6

Molecular Formula C₈H₁₃NO₂[1][2][3][4]

Canonical SMILES CN1C2CC(C1CC(=O)C2)O[2]

InChI Key UOHSTKWPZWFYTF-LSBSRIOGSA-N
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Table 2: Quantitative Physicochemical Data of 6-
Hydroxytropinone

Property Value Unit Source

Molecular Weight 155.19 g/mol

Melting Point 120-121 °C

Boiling Point

(Predicted)
291.6 ± 35.0 °C

LogP (Octanol-Water

Partition Coefficient)
-1.00

log10WS (Water

Solubility, Calculated)
-0.41

pKa
Not available in cited

literature

Density (Predicted) 1.2 ± 0.1 g/cm³

Flash Point

(Predicted)
130.1 ± 25.9 °C

Table 3: Qualitative Solubility Profile of 6-
Hydroxytropinone

Solvent Solubility

Water Soluble (based on calculated log10WS)

Organic Solvents
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are outlined below.

Determination of Melting Point
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The melting point of 6-Hydroxytropinone can be determined using a standard capillary

melting point apparatus.

Materials:

6-Hydroxytropinone sample

Capillary tubes (sealed at one end)

Melting point apparatus

Spatula

Mortar and pestle (optional)

Procedure:

Ensure the 6-Hydroxytropinone sample is dry and finely powdered. If necessary, gently

grind the sample using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by

tapping the sealed end of the tube on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point of 120 °C.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting).

This range is the melting point of the sample.

Visualizations
Logical Workflow for Physicochemical Property
Determination
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The following diagram illustrates a general workflow for characterizing the physicochemical

properties of a compound like 6-Hydroxytropinone.

Sample Preparation

Property Determination

Data Analysis

Obtain pure 6-Hydroxytropinone

Dry and powder the sample

Melting Point Determination Solubility Assessment pKa Measurement (if applicable) LogP Determination

Record and analyze results

Compare with literature values
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Workflow for Physicochemical Characterization

Synthetic Pathway: Anisodamine from 6-
Hydroxytropinone
6-Hydroxytropinone is a crucial precursor in the synthesis of the anticholinergic drug,

anisodamine. The general synthetic route is depicted below.
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6-Hydroxytropinone
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Synthesis of Anisodamine from 6-Hydroxytropinone

Signaling Pathway: Nicotinic Acetylcholine Receptor
Antagonism
6-Hydroxytropinone has been implicated as an antagonist of nicotinic acetylcholine receptors

(nAChRs). The activation of these receptors by acetylcholine (ACh) typically leads to cation

influx and neuronal excitation. Antagonists like 6-Hydroxytropinone block this process.
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Normal Signaling Antagonism by 6-Hydroxytropinone
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Mechanism of nAChR Antagonism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the physicochemical properties of 6-
Hydroxytropinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255331#what-are-the-physicochemical-properties-
of-6-hydroxytropinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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